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Compound of Interest

Compound Name: Nonanoic-D17 acid

Cat. No.: B592562 Get Quote

Introduction

Nonanoic-D17 acid (d17-pelargonic acid) is a stable isotope-labeled saturated fatty acid

containing seventeen deuterium atoms. This heavy labeling makes it an exceptional tracer for

investigating the dynamics of fatty acid metabolism in both in vitro and in vivo models. As a

medium-chain fatty acid (MCFA), it is readily absorbed and metabolized, providing insights into

several key metabolic pathways. The use of stable isotopes like deuterium avoids the safety

and disposal concerns associated with radioactive isotopes, while its chemical similarity to

endogenous nonanoic acid ensures it follows the same metabolic routes. By employing mass

spectrometry, researchers can precisely track the incorporation of deuterium into various

downstream metabolites, allowing for the accurate quantification of metabolic fluxes.

Key Applications in Metabolic Research:

Fatty Acid β-Oxidation: Nonanoic acid is readily taken up by mitochondria and undergoes β-

oxidation. Tracing with Nonanoic-D17 acid allows for the quantification of β-oxidation rates

and helps to assess the capacity and regulation of this pathway, which is crucial in studying

metabolic diseases like non-alcoholic fatty liver disease (NAFLD) and diabetes.

Tricarboxylic Acid (TCA) Cycle Flux: The β-oxidation of odd-chain fatty acids like nonanoic

acid yields acetyl-CoA and propionyl-CoA. The deuterated acetyl-CoA generated from

Nonanoic-D17 acid enters the TCA cycle. Tracking the deuterium label in TCA cycle

intermediates provides a quantitative measure of the contribution of fatty acid oxidation to

cellular energy production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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